4-Benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 4-benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C15H15NO2/c17-15(18)14-9-12-11(6-7-13(12)16-14)8-10-4-2-1-3-5-10/h1-5,9,11,16H,6-8H2,(H,17,18)
• InChI Key: VNSHBHNUYHDPDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1CC3=CC=CC=C3)C=C(N2)C(=O)O

Description

4-Benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The title compound was synthesized from methyl 4-benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate (25 mg, 0.098 mmol) and lithium hydroxide monohydrate (25 mg, 0.39 mmol) according to General Procedure 7. The crude product was dried onto Silica gel and was purified by flash chromatography (0-80% EtOAc/Heptane) to give 4-benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid (17) as a light red solid (19 mg, 81%). 1H NMR (400 MHz, METHANOL-d4) δ ppm 2.05-2.14 (m, 1H), 2.48-2.58 (m, 1H), 2.59-2.66 (m, 2H), 2.74 (dd, J=13.32, 7.81, 1H), 2.79 (dd, J=13.32, 6.98, 1H), 3.22-3.30 (m, 1H), 6.29 (s, 1H), 7.15-7.21 (m, 3H), 7.24-7.29 (m, 2H); LCMS-MS (ESI+) 240.2 (M−H); HPLC (UV=100%).